Cas no 21431-58-3 (1H-Imidazole,4-bromo-1,2-dimethyl-5-nitro-)

1H-Imidazole,4-bromo-1,2-dimethyl-5-nitro- structure
21431-58-3 structure
Product Name:1H-Imidazole,4-bromo-1,2-dimethyl-5-nitro-
CAS No:21431-58-3
MF:C5H6BrN3O2
MW:220.024039745331
CID:288655
PubChem ID:30626
Update Time:2025-04-19

1H-Imidazole,4-bromo-1,2-dimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,4-bromo-1,2-dimethyl-5-nitro-
    • 4-bromo-1,2-dimethyl-5-nitroimidazole
    • 1,2-Dimethyl-4-brom-5-nitro-imidazol
    • 4-Brom-1,2-dimethyl-5-nitro-1H-imidazol
    • 4-bromo-1,2-dimethyl-5-nitro-1H-imidazole
    • AC1L1JYG
    • CHEMBL289285
    • Imidazole, 4-bromo-1,2-dimethyl-5-nitro-
    • SureCN8345199
    • starbld0031695
    • EN300-54555
    • 4-Bromo-1,2-dimethyl-5-nitro-1H-imidazole #
    • ZNTMHCHYIKJJMI-UHFFFAOYSA-N
    • 21431-58-3
    • SCHEMBL8345199
    • DTXSID60175703
    • Inchi: 1S/C5H6BrN3O2/c1-3-7-4(6)5(8(3)2)9(10)11/h1-2H3
    • InChI Key: ZNTMHCHYIKJJMI-UHFFFAOYSA-N
    • SMILES: BrC1=C([N+](=O)[O-])N(C)C(C)=N1

Computed Properties

  • Exact Mass: 218.96438
  • Monoisotopic Mass: 218.964339
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 63.6

Experimental Properties

  • Density: 1.89
  • Boiling Point: 327°Cat760mmHg
  • Flash Point: 151.6°C
  • Refractive Index: 1.66
  • PSA: 60.96

1H-Imidazole,4-bromo-1,2-dimethyl-5-nitro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-54555-0.05g
4-bromo-1,2-dimethyl-5-nitro-1H-imidazole
21431-58-3 95%
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$196.0 2023-02-10
Enamine
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Enamine
EN300-54555-0.5g
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$656.0 2023-02-10
Enamine
EN300-54555-1.0g
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$0.0 2023-06-06
Enamine
EN300-54555-2.5g
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Enamine
EN300-54555-5.0g
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$2443.0 2023-02-10
Enamine
EN300-54555-10.0g
4-bromo-1,2-dimethyl-5-nitro-1H-imidazole
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Aaron
AR01DWXG-50mg
4-bromo-1,2-dimethyl-5-nitro-1H-imidazole
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Aaron
AR01DWXG-100mg
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